Cas no 811469-36-0 (2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide)

2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-butylphenyl)acetamide
- Acetamide, 2-[[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(4-butylphenyl)-
- 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide
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- Inchi: 1S/C21H25N5OS/c1-3-4-7-16-9-11-18(12-10-16)23-19(27)14-28-21-25-24-20(26(21)22)17-8-5-6-15(2)13-17/h5-6,8-13H,3-4,7,14,22H2,1-2H3,(H,23,27)
- InChI Key: CDQZSDKIDJYSNP-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(CCCC)C=C1)(=O)CSC1N(N)C(C2=CC=CC(C)=C2)=NN=1
2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2715-0162-3mg |
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-butylphenyl)acetamide |
811469-36-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2715-0162-1mg |
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-butylphenyl)acetamide |
811469-36-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2715-0162-5mg |
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-butylphenyl)acetamide |
811469-36-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2715-0162-100mg |
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-butylphenyl)acetamide |
811469-36-0 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2715-0162-2μmol |
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-butylphenyl)acetamide |
811469-36-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2715-0162-20μmol |
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-butylphenyl)acetamide |
811469-36-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2715-0162-2mg |
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-butylphenyl)acetamide |
811469-36-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2715-0162-40mg |
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-butylphenyl)acetamide |
811469-36-0 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2715-0162-4mg |
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-butylphenyl)acetamide |
811469-36-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2715-0162-10mg |
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-butylphenyl)acetamide |
811469-36-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide Related Literature
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
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Hideyuki Shinmori,Chihiro Mochizuki Chem. Commun., 2017,53, 6569-6572
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
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Hadrien Perron,Audrey Moores,Isabelle Demachy,Agusti Lledos,Yves Jean,Pascal Le Floch New J. Chem., 2004,28, 838-842
Additional information on 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide
2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide: A Comprehensive Overview
2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide (CAS No. 811469-36-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazole derivatives and is characterized by its unique structural features, which include an amino group, a methylphenyl substituent, and a butylphenyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The triazole ring is a key functional group in this compound, known for its broad spectrum of biological activities. Triazoles are widely used in the development of antifungal agents, anticancer drugs, and other therapeutic agents due to their ability to interact with various biological targets. The presence of the amino group further enhances the compound's reactivity and binding affinity to specific receptors or enzymes.
The methylphenyl substituent adds hydrophobicity and aromatic character to the molecule, which can influence its pharmacokinetic properties such as solubility and membrane permeability. This substituent is particularly important in modulating the compound's interactions with biological membranes and proteins. The butylphenyl moiety, on the other hand, contributes to the overall lipophilicity of the molecule, which is crucial for its ability to cross cell membranes and reach intracellular targets.
Recent studies have explored the potential of 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide in various therapeutic areas. One notable application is in the treatment of fungal infections. The triazole ring is a well-known scaffold for antifungal agents, and this compound has shown promising activity against several fungal strains. Its mechanism of action involves inhibiting the synthesis of ergosterol, a key component of fungal cell membranes, thereby disrupting fungal growth and survival.
In addition to its antifungal properties, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide exhibits selective cytotoxicity against various cancer cell lines. The exact mechanism by which it exerts its anticancer effects is still under investigation, but it is believed to involve multiple pathways such as inducing apoptosis and inhibiting angiogenesis.
The pharmacokinetic profile of 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide has been studied extensively to optimize its therapeutic potential. Research has shown that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.
Safety and toxicity assessments are crucial for any drug candidate before it can advance to clinical trials. Preliminary toxicology studies have indicated that 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide has a favorable safety profile at therapeutic doses. However, more comprehensive toxicity studies are required to ensure its long-term safety and efficacy.
In conclusion, 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide (CAS No. 811469-36-0) represents a promising compound with diverse biological activities. Its unique structural features make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its potential applications in treating fungal infections and cancer, as well as other diseases where triazole derivatives may play a significant role.
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